Cas no 15898-58-5 (diethyl octa-2,6-dienedioate)

diethyl octa-2,6-dienedioate structure
diethyl octa-2,6-dienedioate structure
Product Name:diethyl octa-2,6-dienedioate
CAS No:15898-58-5
MF:C12H18O4
MW:226.268924236298
CID:1337651
Update Time:2024-08-17

diethyl octa-2,6-dienedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl octa-2,6-dienedioate
    • LogP
    • 2,6-Octadienedioic acid, 1,8-diethyl ester
    • Inchi: 1S/C12H18O4/c1-3-15-11(13)9-7-5-6-8-10-12(14)16-4-2/h7-10H,3-6H2,1-2H3
    • InChI Key: VTZHQBVCIAKCLX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C=CCCC=CC(OCC)=O

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.025
  • Boiling Point: 317.087°C at 760 mmHg
  • Flash Point: 151.652°C
  • Refractive Index: 1.467
  • PSA: 52.6
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